Cas no 123572-64-5 (2-fluoro-1-nitro-4-(trifluoromethoxy)benzene)

2-fluoro-1-nitro-4-(trifluoromethoxy)benzene structure
123572-64-5 structure
Product Name:2-fluoro-1-nitro-4-(trifluoromethoxy)benzene
CAS No:123572-64-5
MF:C7H3F4NO3
MW:225.097235918045
CID:1011176
PubChem ID:14473249
Update Time:2025-04-20

2-fluoro-1-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-1-nitro-4-(trifluoromethoxy)benzene
    • 2-Fluoro-1-methylenecyclopropane
    • 2-fluoro-1-nitro-4-trifluoromethoxy-benzene
    • AC1LAXHO
    • CTK3C6547
    • Cyclopropane, 1-fluoro-2-methylene-
    • AKOS017344856
    • 2-fluoro-4-(trifluoromethoxy)nitrobenzene
    • QQRLTSAICSXWBE-UHFFFAOYSA-N
    • CS-0133292
    • Benzene, 2-fluoro-1-nitro-4-(trifluoromethoxy)-
    • YEA57264
    • 123572-64-5
    • AKOS016016278
    • AS-82456
    • E81646
    • MFCD13194450
    • SCHEMBL969906
    • MDL： MFCD13194450
    • Inchi： 1S/C7H3F4NO3/c8-5-3-4(15-7(9,10)11)1-2-6(5)12(13)14/h1-3H
    • InChI Key： QQRLTSAICSXWBE-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

  • Exact Mass: 225.00489
  • Monoisotopic Mass: 225.00490561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37

2-fluoro-1-nitro-4-(trifluoromethoxy)benzene Pricemore >>

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